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Compound of Interest

Compound Name:
2-Hydrazinyl-4-

(trifluoromethyl)pyridine

Cat. No.: B1316363 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data available for 2-
Hydrazinyl-4-(trifluoromethyl)pyridine (CAS No. 89570-84-3). The information is intended for

researchers, scientists, and professionals in the field of drug development who may handle or

utilize this compound in their work. It is important to note that a complete, officially compiled

Safety Data Sheet (SDS) was not publicly available at the time of this writing. Therefore, this

guide has been meticulously compiled from supplier safety information and data on structurally

related compounds.

Hazard Identification and Classification
2-Hydrazinyl-4-(trifluoromethyl)pyridine is classified as a hazardous substance. The

available data indicates several potential health risks associated with exposure.

GHS Hazard Statements:

H302+H312+H332: Harmful if swallowed, in contact with skin, or if inhaled.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.
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Pictograms:

alt text

Signal Word: Warning

Summary of Hazards:
Hazard Category GHS Classification Description

Acute Toxicity (Oral) Category 4 Harmful if swallowed.

Acute Toxicity (Dermal) Category 4 Harmful in contact with skin.

Acute Toxicity (Inhalation) Category 4 Harmful if inhaled.

Skin Corrosion/Irritation Category 2 Causes skin irritation.

Serious Eye Damage/Irritation Category 2 Causes serious eye irritation.

Specific Target Organ Toxicity

(Single Exposure)
Category 3

May cause respiratory

irritation.

Physical and Chemical Properties
Quantitative data on the physical and chemical properties of 2-Hydrazinyl-4-
(trifluoromethyl)pyridine is limited. The following table summarizes the available information.

Property Value

Molecular Formula C₆H₆F₃N₃

Molecular Weight 177.13 g/mol

CAS Number 89570-84-3

Appearance Not specified (likely a solid)

Purity Typically >95%

Handling and Storage
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Proper handling and storage procedures are critical to minimize the risk of exposure.

Handling:

Work in a well-ventilated area, preferably under a chemical fume hood.

Avoid direct contact with the substance.

Do not breathe dust or vapors.

Wear appropriate personal protective equipment (PPE), including gloves, safety goggles,

and a lab coat.

Wash hands thoroughly after handling.

Storage:

Store in a cool, dry, and well-ventilated place.

Keep the container tightly closed.

Store away from incompatible materials such as strong oxidizing agents.

Personal Protective Equipment (PPE) Workflow
The following diagram illustrates the recommended workflow for donning and doffing Personal

Protective Equipment when handling 2-Hydrazinyl-4-(trifluoromethyl)pyridine.

Donning PPE

Doffing PPE

Lab Coat Safety Goggles Gloves

Gloves Lab Coat Safety Goggles
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Recommended PPE Donning and Doffing Sequence.

First Aid Measures
In case of exposure, immediate action is necessary.

Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek immediate medical

attention.

Skin Contact

Remove contaminated clothing. Wash the

affected area with soap and plenty of water for

at least 15 minutes. Seek medical attention if

irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting lower and upper

eyelids occasionally. Remove contact lenses if

present and easy to do. Continue rinsing. Seek

immediate medical attention.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Seek immediate medical

attention.

Accidental Release Measures
In the event of a spill, follow these procedures:

Evacuate the area.

Ventilate the area of the spill.

Wear appropriate personal protective equipment (PPE).
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Contain the spill using an inert absorbent material.

Collect the absorbed material into a sealed container for disposal.

Clean the spill area with a suitable decontaminating agent.

Dispose of the waste in accordance with local, state, and federal regulations.

Experimental Protocols
General Handling Protocol for Hazardous Pyridine
Derivatives
This protocol provides a general framework for handling hazardous pyridine derivatives like 2-
Hydrazinyl-4-(trifluoromethyl)pyridine.
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General workflow for handling hazardous pyridine derivatives.

Methodology:

Preparation: Before starting any experiment, ensure that the work area is clean and all

necessary equipment and reagents are readily available. The experiment should be

conducted in a certified chemical fume hood.
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Weighing: Weigh the required amount of 2-Hydrazinyl-4-(trifluoromethyl)pyridine in a

tared container inside the fume hood. Use appropriate anti-static measures if the compound

is a fine powder.

Dissolution: Add the solvent to the reaction vessel first, followed by the slow addition of the

pyridine derivative. If the reaction is air or moisture sensitive, perform this step under an inert

atmosphere (e.g., nitrogen or argon).

Reaction: Carry out the reaction under the specified conditions (e.g., temperature, stirring).

Monitor the reaction progress using appropriate analytical techniques (e.g., TLC, LC-MS).

Work-up: After the reaction is complete, quench the reaction mixture carefully. Perform

extractions and washes as required. All aqueous waste should be collected for proper

disposal.

Waste Disposal: Dispose of all chemical waste, including contaminated materials, in

appropriately labeled hazardous waste containers according to institutional and regulatory

guidelines.

Synthesis of 2-Hydrazinyl-4-(trifluoromethyl)pyridine
A general procedure for the synthesis of 2-hydrazinylpyridine derivatives has been reported

and can be adapted for this specific compound.[1]

Reaction Scheme:

2-Chloro-4-(trifluoromethyl)pyridine 2-Hydrazinyl-4-(trifluoromethyl)pyridine

+ Hydrazine Hydrate
(Ethanol, Reflux)

Hydrazine Hydrate

Click to download full resolution via product page

General synthesis scheme for 2-Hydrazinyl-4-(trifluoromethyl)pyridine.

Procedure:
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To a solution of 2-Chloro-4-(trifluoromethyl)pyridine in ethanol, add hydrazine hydrate

dropwise at room temperature.

Reflux the reaction mixture until the starting material is consumed (monitor by TLC).

Cool the reaction mixture to room temperature and remove the ethanol under reduced

pressure.

Partition the residue between an organic solvent (e.g., ethyl acetate) and water.

Separate the organic layer, dry it over anhydrous sodium sulfate, and concentrate it to obtain

the crude product.

The product can be purified further if necessary, for example, by column chromatography.[1]

Toxicological Information
Detailed toxicological studies for 2-Hydrazinyl-4-(trifluoromethyl)pyridine are not readily

available in the public domain. The GHS classification suggests that the compound is harmful

by ingestion, skin contact, and inhalation. It is also an irritant to the skin, eyes, and respiratory

system. The trifluoromethyl group and the hydrazinyl moiety are both known to impart toxicity to

molecules. Therefore, caution should be exercised to avoid any direct exposure.

Disclaimer
The information provided in this technical guide is intended for use by qualified professionals

and is based on the best available data at the time of compilation. It is not exhaustive and

should be used as a supplement to, not a replacement for, a comprehensive risk assessment.

Users are responsible for their own safety and for complying with all applicable regulations. The

author and publisher of this guide assume no liability for any damages or injuries resulting from

the use of this information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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